Cas no 105706-84-1 (Benzyl 2-Formylpyrrolidine-1-carboxylate)

• Product Name: Benzyl 2-Formylpyrrolidine-1-carboxylate
• CAS No: 105706-84-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD04115610
• CID: 1072296
• PubChem ID: 11064320
• Update Time: 2025-06-09

Benzyl 2-Formylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-Formylpyrrolidine-1-carboxylate
• (+/-)-N-benzyloxycarbonyl-2-formylpyrrolidine
• (S)-2-formyl-1-pyrrolidinecarboxylic acid,phenylmethyl ester
• 1-benzyloxycarbonylpyrrolidine-2-carboxaldehyde
• 1-Pyrrolidinecarboxylic acid, 2-formyl-, phenylmethyl ester
• 2-Formyl-pyrrolidine-1-carboxylic acid benzyl ester
• ACMC-20m8u4
• CTK0G4835
• N-benzyloxycarbonyl-2-formylpyrrolidine
• N-benzyloxycarbonyl-2-pyrrolidinecarbaldehyde
• N-carbobenzyloxypyrrolidine-2-
• SBB052343
• F79978
• benzyl-2-formylpyrrolidine-1-carboxylate
• DA-15912
• J-001472
• DA-03349
• 2-Formyl-pyrrolidine-1-carboxylicacidbenzylester
• DTXSID20453918
• 1-Cbz-2-formylpyrrolidine
• SB46481
• AB91758
• AM90545
• AKOS015951463
• ASNHSGGMNWXBEI-UHFFFAOYSA-N
• Pyrrolidine-2-carboxaldehyde, N-CBZ protected
• N-carbobenzyloxypyrrolidine-2-carboxaldehyde
• MFCD04115610
• PS-5692
• SCHEMBL2198876
• CS-0313319
• 105706-84-1

• MDL： MFCD04115610
• Inchi： 1S/C13H15NO3/c15-9-12-7-4-8-14(12)13(16)17-10-11-5-2-1-3-6-11/h1-3,5-6,9,12H,4,7-8,10H2
• InChI Key： ASNHSGGMNWXBEI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC1C=O)=O

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• LogP: 1.92440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 2-Formylpyrrolidine-1-carboxylate

Benzyl 2-Formylpyrrolidine-1-carboxylate (CAS No. 105706-84-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Benzyl 2-Formylpyrrolidine-1-carboxylate, identified by its CAS number 105706-84-1, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its pivotal role in the development of novel therapeutic agents. The combination of a benzyl group and a formyl-substituted pyrrolidine ring makes it an indispensable building block for synthetic chemists, particularly those involved in medicinal chemistry and drug discovery.

The structure of Benzyl 2-Formylpyrrolidine-1-carboxylate consists of a pyrrolidine core substituted at the 1-position with a formyl group and at the 2-position with a benzyl moiety. This configuration endows the compound with distinct chemical properties that facilitate its integration into complex molecular frameworks. The formyl group, in particular, serves as a reactive site for further functionalization, enabling the synthesis of more intricate derivatives. Such functionalization is crucial for tailoring the pharmacological properties of drug candidates, including their binding affinity, metabolic stability, and overall efficacy.

In the context of modern pharmaceutical research, Benzyl 2-Formylpyrrolidine-1-carboxylate has found applications in the development of various therapeutic classes. One notable area is the synthesis of protease inhibitors, which are widely used to treat conditions such as HIV/AIDS and cancer. The pyrrolidine scaffold is a common motif in these inhibitors due to its ability to mimic natural substrates and interact with target enzymes in a highly specific manner. The presence of the benzyl and formyl groups provides additional handles for chemical modification, allowing researchers to optimize potency and selectivity.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like Benzyl 2-Formylpyrrolidine-1-carboxylate. For instance, studies have demonstrated its utility in generating novel kinase inhibitors, which play a critical role in targeting cancers and inflammatory diseases. The formyl group can be readily converted into other functional moieties, such as amides or esters, through standard organic reactions. These derivatives often exhibit enhanced pharmacokinetic profiles, making them more suitable for clinical applications.

The role of Benzyl 2-Formylpyrrolidine-1-carboxylate extends beyond kinase inhibitors. It has also been employed in the synthesis of G protein-coupled receptor (GPCR) modulators, which are involved in a wide range of physiological processes. The ability to introduce diverse substituents at the 2-position of the pyrrolidine ring allows for fine-tuning of receptor binding interactions. This flexibility is essential for developing drugs that can selectively target specific GPCRs without eliciting off-target effects.

In addition to its applications in small-molecule drug development, Benzyl 2-Formylpyrrolidine-1-carboxylate has shown promise in peptidomimetics research. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved stability and pharmacokinetic properties. The compound's structural features make it an ideal precursor for constructing peptidomimetic scaffolds that can interact with peptide receptors or enzymes. Such mimetics are particularly valuable in treating neurological disorders and infectious diseases.

The synthesis of Benzyl 2-Formylpyrrolidine-1-carboxylate itself is an intriguing aspect that reflects contemporary synthetic methodologies. Modern approaches often involve multi-step reactions that leverage transition metal catalysis and asymmetric techniques to achieve high yields and enantioselectivity. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the benzyl-pyrrolidine linkage efficiently. These methods align with green chemistry principles by minimizing waste and improving atom economy.

The growing interest in Benzyl 2-Formylpyrrolidine-1-carboxylate is also driven by its potential in biologics conjugation. Conjugation strategies involve linking small molecules to biomolecules like antibodies or peptides to enhance their therapeutic effects. The formyl group provides a convenient site for forming amide bonds with biomolecules, enabling the creation of conjugates with targeted delivery systems or prolonged circulation times.

Economic considerations also play a significant role in the adoption of Benzyl 2-Formylpyrrolidine-1-carboxyllate as an intermediate. Its availability from multiple commercial suppliers ensures that pharmaceutical companies can access it reliably for large-scale production. Furthermore, its cost-effectiveness compared to custom-synthesized intermediates makes it an attractive choice for drug development programs operating under budget constraints.

The future prospects of Benzyl 2-Formylpyrrolidine-1-carboxyllate are promising, given its broad applicability across multiple therapeutic areas. Ongoing research aims to expand its utility by exploring novel synthetic routes and functionalization strategies. Collaborative efforts between academia and industry are likely to drive innovation, leading to new drug candidates derived from this versatile intermediate.